Cas no 1805229-32-6 (2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-methanol)
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-methanol is a halogenated pyridine derivative with a difluoromethyl substituent and a hydroxymethyl functional group at the 5-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective halogenation and fluorination. The presence of both bromo and chloro groups enhances reactivity for further functionalization, while the difluoromethyl moiety contributes to metabolic stability and lipophilicity. The hydroxymethyl group offers additional derivatization potential, making it valuable for constructing complex heterocyclic frameworks. Its well-defined structure ensures consistency in downstream applications, supporting efficient synthesis of target molecules in medicinal and crop protection chemistry.
1805229-32-6 structure
Product Name:2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-methanol
CAS No:1805229-32-6
MF:C7H5BrClF2NO
MW:272.47450709343
CID:4810220
Update Time:2025-06-07
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-methanol
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- Inchi： 1S/C7H5BrClF2NO/c8-6-4(7(10)11)5(9)3(2-13)1-12-6/h1,7,13H,2H2
- InChI Key： JSWNGPGGIQLUCY-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=C(C(=CN=1)CO)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 175
- XLogP3: 2.2
- Topological Polar Surface Area: 33.1
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029063214-1g |
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-methanol |
1805229-32-6 | 97% | 1g |
$1,579.40 | 2022-04-01 |
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-methanol Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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